5-bromo-1,2,3-thiadiazole
Description
5-bromo-1,2,3-thiadiazole is a derivative of thiadiazole, which is a sub-family of azole compounds . Structurally, thiadiazoles are five-membered heterocyclic compounds containing one sulfur and two nitrogen atoms . They are aromatic due to their two double bonds and the sulfur lone pair . 5-bromo-1,2,3-thiadiazole can be used as a key building block for the synthesis of myriad of thiadiazolo [3,2-α]pyrimidin-7-ones which have diverse biological activities .
Synthesis Analysis
The synthesis of 5-bromo-1,2,3-thiadiazole derivatives involves various chemical reactions. For instance, 2-amino-5-mercapto-1,3,4-thiadiazoles react with 2-bromo-7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidine to give the corresponding sulfides . Another study describes the electronic structure and electron delocalization in benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole), its 4-bromo and 4,8-dibromo derivatives by X-ray analysis and ab initio calculations .Molecular Structure Analysis
The molecular structure of 5-bromo-1,2,3-thiadiazole was studied using X-ray diffraction analysis and ab initio calculations . The electronic structure and delocalization in benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole), 4-bromobenzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole), and 4,8-dibromobenzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole) were also studied .Chemical Reactions Analysis
Thiadiazoles demonstrate various unique chemical properties, contributing to their utility in diverse applications. One of their prominent characteristics is their ability to participate in a variety of chemical reactions, making them a versatile tool in organic synthesis . They readily form derivatives with different functional groups, which allows them to serve as building blocks in the creation of complex organic molecules .Physical And Chemical Properties Analysis
Thiadiazoles, including 5-bromo-1,2,3-thiadiazole, are typically solid at room temperature, have low melting points, and are relatively stable under normal conditions . They are typically colorless and have a faint, distinctive odor . The physical properties of thiadiazoles largely depend on their specific isomeric form and any substituents they may carry .Safety and Hazards
Future Directions
Benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole) (isoBBT) is a new electron-withdrawing building block that can be used to obtain potentially interesting compounds for the synthesis of OLEDs and organic solar cells components . The goal to find conditions for the selective substitution of hydrogen or bromine atoms at position 4 in order to obtain compounds containing a (het)aryl group in this position and to use the remaining unsubstituted hydrogen or bromine atoms to obtain unsymmetrically substituted isoBBT derivatives, potentially interesting compounds for organic photovoltaic components, was not set before .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-1,2,3-thiadiazole can be achieved through a two-step process involving the reaction of thiosemicarbazide with bromine followed by cyclization.", "Starting Materials": [ "Thiosemicarbazide", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Water", "Ethanol" ], "Reaction": [ "Step 1: Thiosemicarbazide is dissolved in water and treated with bromine in the presence of sodium hydroxide. The resulting mixture is stirred at room temperature for several hours until the reaction is complete.", "Step 2: The reaction mixture is then acidified with hydrochloric acid and the resulting precipitate is filtered and washed with water. The crude product is then recrystallized from ethanol to yield pure 5-bromo-1,2,3-thiadiazole." ] } | |
CAS RN |
1367991-31-8 |
Product Name |
5-bromo-1,2,3-thiadiazole |
Molecular Formula |
C2HBrN2S |
Molecular Weight |
165 |
Purity |
95 |
Origin of Product |
United States |
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